Cas no 67914-99-2 (ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate)

67914-99-2 structure
Product name:ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
- 1-piperazinecarboxylic acid, 4-(4-hydroxyphenyl)-, ethyl ester
- 4-(4-hydroxy-phenyl)-piperazine-1-carboxylic acid ethyl ester
- 1-Acetyl-4-(4-hydroxyphenyl)piperazine side chain of Ketoconazole
- HMS1410A03
- Z31729129
- 67914-99-2
- SR-01000042937
- KHOWEYYVJZGGIU-UHFFFAOYSA-N
- SMR000150207
- AKOS008929766
- MLS000570188
- Enamine_005635
- SR-01000042937-1
- SCHEMBL5542809
- ethyl 4-(4-hydroxyphenyl)-1-piperazinecarboxylate
- CHEMBL1569952
- IDI1_007870
- AC1M6VK2
- DTXSID601231004
- HMS2334N11
- DS-017315
-
- Inchi: InChI=1S/C13H18N2O3/c1-2-18-13(17)15-9-7-14(8-10-15)11-3-5-12(16)6-4-11/h3-6,16H,2,7-10H2,1H3
- InChI Key: KHOWEYYVJZGGIU-UHFFFAOYSA-N
- SMILES: CCOC(=O)N1CCN(CC1)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 250.13174244g/mol
- Monoisotopic Mass: 250.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 53Ų
Experimental Properties
- Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (14 g/l) (25 º C),
ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AH20766-5g |
1-Acetyl-4-(4-hydroxyphenyl)piperazine side chain of Ketoconazole |
67914-99-2 | 97% | 5g |
$2160.00 | 2024-04-19 |
ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Related Literature
-
Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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